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For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt, commonly known as
ABTS, is a water-soluble chemical compound widely utilized in various biochemical assays.[1]
Its ability to form a stable, colored radical cation makes it an invaluable tool for the
guantification of antioxidant capacity and as a sensitive chromogenic substrate in enzyme-
linked immunosorbent assays (ELISA). This technical guide provides an in-depth overview of
the chemical structure, properties, and key applications of ABTS diammonium salt, complete
with experimental protocols and visual diagrams to support its practical implementation in a
laboratory setting.

Chemical Structure and Physicochemical Properties

ABTS diammonium salt is a complex organic molecule with a heterocyclic structure. The key
features of its chemical identity and physical characteristics are summarized in the tables
below.
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Table 1: Chemical Identification of ABTS Diammonium
Salt

Property Value

_ 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic
Chemical Name . _
acid) diammonium salt

CAS Number 30931-67-0[2]
Molecular Formula C18H24N606S4[2]
Molecular Weight 548.68 g/mol [2]

Table 2: Physicochemical Properties of ABTS

Diammonium Salt
Property Value
Appearance Light green powder[2]
Solubility Soluble in water

Standard Redox Potential (E*' of ABTS/ABTSe*)  0.68 V vs. SHE

Table 3: S icF ies of :

E Amax (Maximum Molar Absorptivity Appearance of
orm
Absorbance) (€) Solution
Reduced ABTS 340 nm Not specified Colorless
Oxidized ABTS
) ] 405-420 nm, 650 nm, 3.6 x 10* M~icm~t at
Radical Cation Blue-green][3]
734 nm, 820 nm[3] 420 nm
(ABTSe*)

Core Applications

The unique redox properties of ABTS make it a versatile reagent in two primary areas of
biochemical research: antioxidant capacity assays and ELISAs.
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Antioxidant Capacity Assays: The TEAC Method

The Trolox Equivalent Antioxidant Capacity (TEAC) assay is a widely used method to
determine the total antioxidant capacity of a sample. This assay is based on the ability of
antioxidants to scavenge the pre-formed ABTS radical cation (ABTSe*), a blue-green
chromophore. The reduction of ABTSe* by an antioxidant to its colorless form is monitored
spectrophotometrically, and the antioxidant capacity of the sample is expressed as Trolox
equivalents.

o Preparation of ABTSe* Stock Solution:

[e]

Prepare a 7 mM aqueous solution of ABTS diammonium salt.

o

Prepare a 2.45 mM aqueous solution of potassium persulfate.

[¢]

Mix the two solutions in equal volumes.

[¢]

Allow the mixture to stand in the dark at room temperature for 12-16 hours. This will result
in the formation of the ABTS radical cation.

o Preparation of ABTSe* Working Solution:

o Before use, dilute the ABTSe<* stock solution with a suitable buffer (e.g., phosphate-
buffered saline, pH 7.4) to an absorbance of 0.70 £ 0.02 at 734 nm.

e Assay Procedure:

o Add a small volume of the antioxidant sample (or Trolox standard) to the ABTSe* working
solution.

o Mix thoroughly.

o Measure the decrease in absorbance at 734 nm over a specific time period (e.g., 6
minutes).

o Calculation:

o Calculate the percentage inhibition of the absorbance.
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o Compare the results to a standard curve prepared with Trolox to determine the TEAC
value.

Reagent Preparation

Click to download full resolution via product page

Caption: Workflow for the Trolox Equivalent Antioxidant Capacity (TEAC) assay.

Enzyme-Linked Immunosorbent Assay (ELISA)

In ELISAs, ABTS serves as a chromogenic substrate for horseradish peroxidase (HRP), an
enzyme commonly conjugated to secondary antibodies.[4] In the presence of hydrogen
peroxide, HRP catalyzes the oxidation of ABTS, resulting in the formation of a soluble, green-
colored end product.[5] The intensity of the color is proportional to the amount of HRP present,
and therefore to the amount of the target analyte.

o Plate Coating: Coat a 96-well microplate with a capture antibody specific for the target
antigen. Incubate and then wash.

» Blocking: Block the remaining protein-binding sites in the wells to prevent non-specific
binding. Wash the plate.
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Sample Incubation: Add the samples (and standards) to the wells. The antigen in the sample
will bind to the capture antibody. Incubate and then wash.

Detection Antibody Incubation: Add a biotinylated detection antibody that binds to a different
epitope on the antigen. Incubate and then wash.

Enzyme Conjugate Incubation: Add streptavidin-HRP, which will bind to the biotinylated
detection antibody. Incubate and then wash thoroughly.

Substrate Reaction:

o Prepare the ABTS substrate solution. A common formulation consists of a buffer (e.g., 0.1
M citrate-phosphate buffer, pH 4.0), ABTS, and hydrogen peroxide. A ready-to-use
solution often contains 0.3 g/L ABTS and 0.01% H20..

o Add 100 pL of the ABTS substrate solution to each well.

o Incubate at room temperature, protected from light, for 15-30 minutes, or until sufficient
color development is observed.

Measurement:
o Measure the absorbance at 405 nm using a microplate reader.

o The reaction can be stopped by adding a stop solution (e.g., 1% SDS) if an endpoint
reading is desired.[6]
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Caption: HRP-catalyzed oxidation of ABTS in a sandwich ELISA.

Conclusion
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ABTS diammonium salt is a robust and versatile reagent that plays a critical role in modern
biochemical and diagnostic assays. Its well-characterized chemical and physical properties,
particularly its redox behavior and the distinct spectral signature of its radical cation, enable
sensitive and reliable measurements of antioxidant capacity and analyte detection in ELISAs.
The detailed protocols and diagrams provided in this guide are intended to facilitate the
effective application of ABTS in research and development settings, empowering scientists to
achieve accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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